N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide

• IUPAC Name: N-(4-benzamido-3-methylphenyl)-3-methylbenzamide
• InChI: InChI=1S/C22H20N2O2/c1-15-7-6-10-18(13-15)22(26)23-19-11-12-20(16(2)14-19)24-21(25)17-8-4-3-5-9-17/h3-14H,1-2H3,(H,23,26)(H,24,25)
• InChI Key: QTGCYMOYQIUQDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CC=C3)C
• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.4 g/mol

Description

N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide, also known as BML-210, is a synthetic compound that has been studied for its potential therapeutic benefits in various diseases. This compound belongs to the class of benzamides and has been shown to have anti-inflammatory, analgesic, and anti-cancer properties.

Mechanism of Action

The mechanism of action of N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide involves the inhibition of various signaling pathways such as NF-κB, STAT3, and PI3K/Akt/mTOR. These signaling pathways are involved in the regulation of cell growth, survival, and inflammation. By inhibiting these pathways, N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide can induce apoptosis, cell cycle arrest, and reduce inflammation.
Biochemical and Physiological Effects:
N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide has been shown to have several biochemical and physiological effects. In cancer research, N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide has been shown to induce apoptosis, cell cycle arrest, and inhibit the growth of cancer cells. In arthritis research, N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide has been shown to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines. In inflammation research, N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide has been shown to reduce inflammation by inhibiting the activation of NF-κB.

Advantages and Limitations for Lab Experiments

N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in high purity. It has been extensively studied for its potential therapeutic benefits in various diseases. However, one limitation of N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide is that it has not been extensively studied in clinical trials, and its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for the study of N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide. One direction is to further investigate its potential therapeutic benefits in cancer, arthritis, and inflammation. Another direction is to study its safety and efficacy in clinical trials. Additionally, the development of more potent and selective analogs of N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide could lead to the discovery of new therapeutic agents for various diseases.
Conclusion:
In conclusion, N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide is a synthetic compound that has been studied for its potential therapeutic benefits in various diseases. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide have been discussed in this paper. Further research is needed to fully understand the potential of N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide as a therapeutic agent.

Synthesis Methods

The synthesis of N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide involves the reaction of 3-methylbenzoyl chloride with 4-aminobenzophenone in the presence of a base such as triethylamine. The resulting product is then treated with methyl iodide to obtain N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide. This synthesis method has been reported in several scientific journals and has been shown to yield high purity N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide.

Scientific Research Applications

N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide has been studied for its potential therapeutic benefits in various diseases such as cancer, arthritis, and inflammation. In cancer research, N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In arthritis research, N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide has been shown to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines. In inflammation research, N-[4-(benzoylamino)-3-methylphenyl]-3-methylbenzamide has been shown to reduce inflammation by inhibiting the activation of NF-κB.